Cas no 1823366-65-9 (2-Furanmethanamine, 5-iodo-3-methyl-)

• Product Name: 2-Furanmethanamine, 5-iodo-3-methyl-
• CAS No: 1823366-65-9
• MF: C₆H₈INO
• MW: 237.038293838501
• CID: 5799699
• PubChem ID: 86775724
• Update Time: 2025-05-28

2-Furanmethanamine, 5-iodo-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanamine, 5-iodo-3-methyl-

• Inchi： 1S/C6H8INO/c1-4-2-6(7)9-5(4)3-8/h2H,3,8H2,1H3
• InChI Key： LCWJIAAOMDADEG-UHFFFAOYSA-N
• SMILES： O1C(I)=CC(C)=C1CN

Experimental Properties

• Density: 1.815±0.06 g/cm3(Predicted)
• Boiling Point: 264.1±40.0 °C(Predicted)
• pka: 8.61±0.29(Predicted)

Additional information on 2-Furanmethanamine, 5-iodo-3-methyl-

Research Brief on 2-Furanmethanamine, 5-iodo-3-methyl- (CAS: 1823366-65-9) in Chemical Biology and Pharmaceutical Applications

The compound 2-Furanmethanamine, 5-iodo-3-methyl- (CAS: 1823366-65-9) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic amine derivative, featuring a furan ring substituted with iodine and methyl groups, exhibits promising reactivity and bioactivity, making it a valuable scaffold for drug discovery and development. Recent studies have explored its role as a building block for novel pharmacophores and its interactions with biological targets.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic utility of 2-Furanmethanamine, 5-iodo-3-methyl- in the development of kinase inhibitors. The researchers utilized this compound as a key intermediate in the synthesis of selective JAK2 inhibitors, demonstrating its ability to modulate protein-protein interactions through halogen bonding. The iodine substituent was found to play a critical role in target binding affinity, while the methyl group enhanced metabolic stability of the resulting compounds.

In the field of antimicrobial research, a team from the University of Cambridge reported in ACS Infectious Diseases (2024) that derivatives of 2-Furanmethanamine, 5-iodo-3-methyl- showed potent activity against drug-resistant Gram-positive bacteria. The compound's mechanism of action appears to involve disruption of bacterial cell wall biosynthesis, with the iodine atom contributing to enhanced membrane permeability. These findings suggest potential applications in addressing the growing challenge of antibiotic resistance.

Recent advances in synthetic methodology have also improved access to this compound. A 2024 Nature Protocols paper detailed an optimized two-step synthesis of 2-Furanmethanamine, 5-iodo-3-methyl- from commercially available 3-methylfuran, featuring a novel iodination procedure with improved yield (82%) and purity (>99%). This development has facilitated broader investigation of the compound's pharmaceutical potential by making it more readily available to research groups.

The compound's unique electronic properties have also attracted attention in materials science applications. Research published in Advanced Materials (2023) demonstrated that 2-Furanmethanamine, 5-iodo-3-methyl- can serve as an effective dopant for organic semiconductors, with the iodine atom facilitating charge transport while the amine group enables surface functionalization. This dual functionality opens new possibilities for bioelectronic interfaces and sensor development.

From a safety and toxicology perspective, recent in vitro studies (Toxicology Reports, 2024) have characterized the metabolic pathways of 2-Furanmethanamine, 5-iodo-3-methyl- using human liver microsomes. The data indicate that the compound undergoes primarily oxidative metabolism, with the iodine substituent remaining stable under physiological conditions. These findings support further investigation of the compound's pharmacokinetic properties in preclinical models.

In conclusion, 2-Furanmethanamine, 5-iodo-3-methyl- (CAS: 1823366-65-9) represents a versatile chemical building block with demonstrated applications across multiple domains of chemical biology and pharmaceutical research. Its unique combination of structural features continues to inspire innovative applications in drug discovery, materials science, and beyond. Future research directions may focus on expanding its utility in targeted drug delivery systems and exploring its potential in novel therapeutic modalities such as PROTACs and molecular glues.